Cas no 870289-06-8 (Acetic acid, 2-[4-[[4,4''-bis(trifluoromethyl)[1,1':3',1''-terphenyl]-5'-yl]methoxy]-2-methylphenoxy]-)

• Product Name: Acetic acid, 2-[4-[[4,4''-bis(trifluoromethyl)[1,1':3',1''-terphenyl]-5'-yl]methoxy]-2-methylphenoxy]-
• CAS No: 870289-06-8
• MF: C₃₀H₂₂F₆O₄
• MW: 560.483709812164
• CID: 834078
• PubChem ID: 11649783
• Update Time: 2025-04-19

Acetic acid, 2-[4-[[4,4''-bis(trifluoromethyl)[1,1':3',1''-terphenyl]-5'-yl]methoxy]-2-methylphenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[4-[[4,4''-bis(trifluoromethyl)[1,1':3',1''-terphenyl]-5'-yl]methoxy]-2-methylphenoxy]-
• (4-{[4,4''-Bis(trifluoromethyl)-1,1':3',1''-terphenyl-5'-yl]metho xy}-2-methylphenoxy)acetic acid
• [4-(4,4''''-Bis-trifluoromethyl-[1,1'';3'',1'''']terphenyl-5''-ylmethoxy)-2-methyl-phenoxy]-acetic acid
• BDBM50184652
• [4-(3,5-bis(4-trifluoromethylphenyl)-benzyloxy)-2-methyl-phenoxy]-acetic acid
• CHEMBL210469
• Acetic acid,2-[4-[[4,4''-bis(trifluoromethyl)[1,1':3',1''-terphenyl]-5'-yl]methoxy]-2-methylphenoxy]-
• 870289-06-8
• SCHEMBL3241505

• Inchi： 1S/C30H22F6O4/c1-18-12-26(10-11-27(18)40-17-28(37)38)39-16-19-13-22(20-2-6-24(7-3-20)29(31,32)33)15-23(14-19)21-4-8-25(9-5-21)30(34,35)36/h2-15H,16-17H2,1H3,(H,37,38)
• InChI Key： ZKICTBITKAPJOB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(COC2=CC=C(C(C)=C2)OCC(=O)O)C=C(C2C=CC(C(F)(F)F)=CC=2)C=1)(F)F

Computed Properties

• Exact Mass: 560.14222815g/mol
• Monoisotopic Mass: 560.14222815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 55.8Ų